3-(1-Benzofuran-5-yl)propan-1-amine

• Molecular Formula: C11H13NO
• Molecular Weight: 175.23 g/mol
• IUPAC Name: 3-(1-benzofuran-5-yl)propan-1-amine
• InChI: InChI=1S/C11H13NO/c12-6-1-2-9-3-4-11-10(8-9)5-7-13-11/h3-5,7-8H,1-2,6,12H2
• InChI Key: RWZGEWQURHVYFA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CO2)C=C1CCCN

Description

3-(1-Benzofuran-5-yl)propan-1-amine is a chemical compound that belongs to the class of benzofuran derivatives. . This compound, in particular, has gained attention due to its unique structural features and potential pharmacological properties.

Preparation Methods

The synthesis of 3-(1-Benzofuran-5-yl)propan-1-amine can be achieved through several synthetic routes. One common method involves the cyclization of o-hydroxyacetophenones under basic conditions to form the benzofuran ring . Another approach includes the dehydrative cyclization of o-hydroxybenzyl ketones or R-(phenoxy)alkyl ketones using transition-metal catalysis . Industrial production methods often involve optimizing these synthetic routes to achieve higher yields and purity.

Chemical Reactions Analysis

3-(1-Benzofuran-5-yl)propan-1-amine undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents such as lithium aluminum hydride . The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the compound can lead to the formation of corresponding carboxylic acids, while reduction can yield amine derivatives.

Scientific Research Applications

In chemistry, it is used as a building block for the synthesis of more complex molecules . In biology and medicine, benzofuran derivatives, including this compound, have shown promising anticancer, antibacterial, and antiviral activities

Mechanism of Action

The mechanism of action of 3-(1-Benzofuran-5-yl)propan-1-amine involves its interaction with specific molecular targets and pathways. Benzofuran derivatives are known to interact with monoamine transporters and serotonin receptors, leading to alterations in neurotransmitter levels . This interaction can result in various pharmacological effects, including mood enhancement and stimulation. The exact molecular targets and pathways involved may vary depending on the specific derivative and its structural features.

Comparison with Similar Compounds

3-(1-Benzofuran-5-yl)propan-1-amine can be compared with other similar compounds such as 5-(2-aminopropyl)benzofuran (5-APB) and 6-(2-aminopropyl)benzofuran (6-APB) . These compounds share structural similarities but differ in their pharmacological profiles and potencies. For example, 5-APB and 6-APB are known for their stimulant-like properties and interactions with monoamine transporters